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Compound of Interest

Compound Name:
Methyl 4-hydroxy-3-

methylbenzoate

Cat. No.: B1339795 Get Quote

Essential Safety and Handling Guide for Methyl
4-hydroxy-3-methylbenzoate
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Methyl 4-hydroxy-3-methylbenzoate (CAS No. 42113-13-3). The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 4-hydroxy-3-methylbenzoate was

not located. The following guidance is based on the GHS hazard classifications available for

this compound and supplemented with information from the SDSs of structurally similar

compounds, such as Methyl 4-hydroxybenzoate and 4-Hydroxy-3-methylbenzoic acid. It is

imperative to always consult the specific SDS provided by the supplier before handling any

chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 4-hydroxy-3-methylbenzoate is classified as a substance that is harmful if swallowed,

causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[1]

Adherence to proper PPE protocols is mandatory to mitigate these risks.
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Recommended Personal Protective Equipment:

Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.[2][3]

To prevent contact with eyes,

which can cause serious

irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) and

protective clothing.[2][3]

To prevent skin contact, which

can cause irritation.[1]

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, use a NIOSH-

approved respirator.[2][3]

To avoid inhalation of dust or

vapors, which may cause

respiratory irritation.[1]

General Hygiene

Wash hands and skin

thoroughly after handling. Do

not eat, drink, or smoke in the

work area.[2]

To prevent accidental ingestion

and contamination.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for maintaining a safe laboratory

environment.

Step-by-Step Handling and Storage Procedures:

Review Safety Data Sheet (SDS): Before use, always obtain and thoroughly read the SDS

provided by the supplier.[2]

Ensure Adequate Ventilation: Handle this chemical in a well-ventilated area or under a

chemical fume hood to minimize inhalation exposure.[2][3]

Prevent Ignition: Keep the substance away from heat, sparks, open flames, and hot

surfaces.[2]
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Avoid Contact: Take all necessary precautions to prevent contact with skin and eyes, and

avoid breathing any dust or vapors.[2]

Proper Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area

away from incompatible materials such as strong oxidizing agents.[3][4]

Clean Up: Thoroughly wash hands and any exposed skin after handling is complete.[2]

Spill and Disposal Plan:

Spills: In the event of a spill, ensure the area is well-ventilated. Wear appropriate PPE,

including respiratory protection. Sweep up the spilled solid material, minimizing dust

generation, and place it into a suitable, labeled container for disposal.[3]

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the chemical to enter drains or waterways.[4][5]

Consult with your institution's environmental health and safety (EHS) department for specific

disposal guidance.

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling and disposal of

Methyl 4-hydroxy-3-methylbenzoate.
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Safe Handling and Disposal Workflow for Methyl 4-hydroxy-3-methylbenzoate
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Caption: Safe handling and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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